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Chemical and Physical Profile of Isomintlactone

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isomintlactone

CAS No.: 13341-72-5

Cat. No.: S587106

The table below summarizes the core physicochemical data for Isomintlactone, which is essential for

researcher reference and compound identification.

Property Value |/ Description
IUPAC Name (6S,7aS)-3,6-dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one [1]
Other Names Mintlactone; (+)-Isomintlactone; 5,6,7,7a-tetrahydro-3,6-dimethyl-2(4H)-

benzofuranone [2] [1]

CAS Number 13341-72-5 (other numbers like 75684-66-1 also exist) [2] [1]
Molecular C10H1405 [2] [1]
Formula

Molecular Weight  166.22 g/mol [1]

Chemical A benzofuran (benzene ring fused to a furan) with a partially saturated ring system
Structure and a gamma-lactone moiety [2] [1]

Stereochemistry Two defined stereocenters. Naturally occurring form is often specified as (6R,7aS)
or (6S,7aR), indicating specific enantiomers. [2] [1]

Melting Point Varies by enantiomer: 81-82°C for (6R,7aS) and 77-79°C for (6S,7aR) [1]

Optical Rotation [a]oD -51.8 (c, 10 in EtOH) for one enantiomer; others reported [2] [1]
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Property Value |/ Description
Solubility Slightly soluble in water; soluble in oil and ethanol [1]
Predicted logP 2.26 (indicating moderate lipophilicity) [2]

Natural Occurrence and Biosynthesis

Isomintlactone is a natural compound found predominantly in peppermint (Mentha X piperita) and has also
been detected in other herbs and spices [2] [1]. Its presence in these plants suggests its potential as a

biomarker for dietary intake [2].

The compound is a monoterpenic lactone, meaning its biosynthetic origin in Mentha piperita is derived
from monoterpene precursors [3] [4]. A key biosynthetic route involves the oxidation of menthofuran, a

monoterpene, to form mint lactones, including Isomintlactone [1] [3].

Synthesis and Analytical Methods

The synthesis of Isomintlactone has been achieved through various methods, which are crucial for

producing standards or larger quantities for research.

| Method | Key Features | Citation | | :--- | :--- | :--- | | Total Synthesis | Multi-step process from various
precursors like (+)-Citronellal, (-)-Isopulegol, Geraniol, and Nerol. A recent method uses SmI2-induced
intramolecular radical cyclization for efficiency. [3] [5] | | Natural Isolation | Isolated from peppermint oil
using techniques like silica gel fractionation, gas chromatography-olfactometry (GCQO), and gas
chromatography-mass spectrometry (GC-MS). [1] | | Quantitative Analysis | Stable Isotope Dilution
Analysis (SIDA) is used, employing a deuterium (?H)-labeled saturated mint lactone as an internal standard

for accurate measurement. [1] |

Research Applications and Biological Significance
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Current research on Isomintlactone is heavily centered on its role as a flavor and aroma compound, though

this points to potential for broader pharmacological investigation.

e Flavor and Aroma Science: Isomintlactone is a trace-level, odor-active compound in peppermint
oil. Despite its low concentration, it has a low odor threshold and contributes significantly to the
sweet, coconut, and coumarin-like aroma profile of mint [1]. This makes it highly relevant for:

o Food Science: Used as a flavoring agent in confectionery, beverages, and other food products
[1].

o Pharmaceuticals: Employed to improve the palatability of oral hygiene products and medicines
[1].

o Fragrance Industry: A key component in the sensory profile of peppermint oil for aromatherapy
and perfumery [1].

¢ Regulatory Status: Isomintlactone is Generally Recognized As Safe (GRAS) by the US FDA
when used as a flavoring agent [1].

Research Gaps and Future Directions

The search results indicate a significant opportunity for further research into Isomintlactone.

e Limited Data on Signaling Pathways and Drug Development: The available literature lacks
detailed studies on Isomintlactone's interactions with specific cellular signaling pathways (e.g.,
PISK/AKT, MAPK) or its potential mechanisms of action in a drug development context [6]. Its
documented bioactivity currently remains in the realm of flavor chemistry.

¢ Suggested Experimental Approach: To advance research, the following workflow, based on
common practice in phytochemistry, is recommended. The diagram below outlines a potential
pathway from discovery to mechanistic analysis.
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To fill the existing knowledge gaps, your research could focus on:

¢ Bioactivity Screening: Conducting broad-scale in vitro assays to test Isomintlactone for
antioxidant, anti-inflammatory, or cytotoxic activities.

¢ Target Identification: Using techniques like affinity chromatography or cellular thermal shift assays
(CETSA) to find protein targets.

e Pathway Analysis: Once a biological effect is confirmed, you can investigate its impact on relevant
signaling pathways, such as those involved in inflammation (NF-kB) or cell survival (PI3K/AKT) [6].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s587106?utm_src=pdf-body-img
https://www.smolecule.com/products/s587106?utm_src=pdf-body
https://cancerci.biomedcentral.com/articles/10.1186/s12935-022-02825-2
https://www.smolecule.com/products/s587106?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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